7-[(2-chloro-6-fluorobenzyl)oxy]-3-(3-methylphenoxy)-4H-chromen-4-one

• Molecular Formula: C23H16ClFO4
• Molecular Weight: 410.8 g/mol
• IUPAC Name: 7-[(2-chloro-6-fluorophenyl)methoxy]-3-(3-methylphenoxy)chromen-4-one
• InChI: InChI=1S/C23H16ClFO4/c1-14-4-2-5-16(10-14)29-22-13-28-21-11-15(8-9-17(21)23(22)26)27-12-18-19(24)6-3-7-20(18)25/h2-11,13H,12H2,1H3
• InChI Key: LMADMHJEHFGSCJ-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)OC2=COC3=C(C2=O)C=CC(=C3)OCC4=C(C=CC=C4Cl)F

Description

7-[(2-chloro-6-fluorobenzyl)oxy]-3-(3-methylphenoxy)-4H-chromen-4-one is a synthetic compound that belongs to the class of flavonoids. It has been extensively studied due to its potential applications in various scientific research fields, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of 7-[(2-chloro-6-fluorobenzyl)oxy]-3-(3-methylphenoxy)-4H-chromen-4-one is not fully understood, but it is believed to involve the modulation of various signaling pathways and biological targets. It has been shown to inhibit the activity of certain enzymes, including kinases and phosphatases, and to interact with certain receptors, including G protein-coupled receptors. It has also been reported to affect the expression of various genes and proteins involved in cell proliferation, apoptosis, and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in vitro and in vivo. It has been reported to inhibit the growth and proliferation of cancer cells, to induce apoptosis, and to reduce inflammation. It has also been shown to have antioxidant and neuroprotective effects, and to improve glucose metabolism and insulin sensitivity.

Advantages and Limitations for Lab Experiments

The advantages of using 7-[(2-chloro-6-fluorobenzyl)oxy]-3-(3-methylphenoxy)-4H-chromen-4-one in lab experiments include its availability, low cost, and potential applications in various research fields. However, there are also limitations to its use, including its limited solubility in water and certain organic solvents, and its potential toxicity and side effects at high concentrations.

Future Directions

There are many potential future directions for the research on 7-[(2-chloro-6-fluorobenzyl)oxy]-3-(3-methylphenoxy)-4H-chromen-4-one. Some of the possible areas of investigation include:
1. Further studies on the mechanism of action and molecular targets of the compound.
2. Development of more efficient and scalable synthesis methods.
3. Evaluation of the compound's potential as a therapeutic agent for various diseases, including cancer, inflammation, and neurodegenerative disorders.
4. Investigation of the compound's pharmacokinetics and pharmacodynamics in vivo.
5. Development of new derivatives and analogs with improved potency and selectivity.
6. Exploration of the compound's potential as a tool for studying the structure and function of proteins and other biomolecules.
7. Investigation of the compound's potential as a natural product lead for drug discovery.
Conclusion:
In conclusion, this compound is a synthetic compound that has potential applications in various scientific research fields. It has been studied for its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. Further research is needed to fully understand the potential of this compound and to develop new applications and derivatives.

Synthesis Methods

The synthesis of 7-[(2-chloro-6-fluorobenzyl)oxy]-3-(3-methylphenoxy)-4H-chromen-4-one has been reported in the literature. The method involves the reaction of 7-hydroxy-4-chromenone with 3-methylphenol and 2-chloro-6-fluorobenzyl chloride in the presence of a base and a solvent. The reaction mixture is then subjected to purification steps to obtain the final product. The yield and purity of the product depend on the reaction conditions and the quality of the starting materials.

Scientific Research Applications

7-[(2-chloro-6-fluorobenzyl)oxy]-3-(3-methylphenoxy)-4H-chromen-4-one has been studied for its potential applications in various scientific research fields. In medicinal chemistry, it has been investigated as a potential drug candidate for the treatment of cancer, inflammation, and other diseases. In pharmacology, it has been evaluated for its effects on various biological targets, including enzymes, receptors, and signaling pathways. In biochemistry, it has been used as a tool to study the structure and function of proteins and other biomolecules.